Dicalcium L-leucinate

Dicalcium L-leucinate is a calcium salt of the amino acid L-leucine, with the chemical formula $\text{C}_{24}\text{H}_{48}\text{Ca}_2\text{N}_4\text{O}_8$ and a CAS number of 71720-30-4. This compound is characterized by its dual calcium ions, which enhance its stability and solubility in various applications. Dicalcium L-leucinate plays a significant role in nutrition, particularly in animal feed, as it serves as a source of both calcium and the essential amino acid L-leucine, which is crucial for protein synthesis and muscle metabolism .

• Hydrolysis: In aqueous solutions, dicalcium L-leucinate can hydrolyze to release L-leucine and calcium ions.
• Complexation: It can form complexes with other metal ions, enhancing its bioavailability and functional properties in biological systems.
• Decomposition: At elevated temperatures or under acidic conditions, dicalcium L-leucinate may decompose, leading to the formation of byproducts such as ammonia and calcium carbonate .

Dicalcium L-leucinate exhibits several biological activities:

• Nutritional Role: As a source of L-leucine, it supports muscle protein synthesis, making it beneficial for athletes and individuals engaging in resistance training.
• Calcium Supplementation: The presence of calcium contributes to bone health and metabolic functions.
• Potential Anti-inflammatory Effects: Preliminary studies suggest that dicalcium L-leucinate may have anti-inflammatory properties, although more research is needed to confirm these effects .

Dicalcium L-leucinate can be synthesized through various methods:

• Neutralization Reaction: By reacting L-leucine with calcium hydroxide or calcium carbonate in an aqueous medium, dicalcium L-leucinate can be formed.
• Precipitation Method: Mixing solutions of calcium chloride and sodium L-leucinate leads to the precipitation of dicalcium L-leucinate, which can then be filtered and dried.
• Crystallization: Further purification can be achieved through crystallization techniques to obtain high-purity dicalcium L-leucinate .

Dicalcium L-leucinate has several applications across various fields:

• Animal Nutrition: It is widely used as a feed additive in livestock and aquaculture to promote growth and improve feed efficiency due to its dual role as a calcium source and an amino acid supplement.
• Nutraceuticals: The compound is included in dietary supplements aimed at enhancing muscle recovery and performance.
• Pharmaceuticals: Research into its potential therapeutic effects suggests possible applications in drug formulations targeting muscle wasting diseases or osteoporosis .

Interaction studies involving dicalcium L-leucinate focus on its effects when combined with other nutrients or compounds:

• Synergistic Effects with Other Amino Acids: Studies indicate that combining dicalcium L-leucinate with branched-chain amino acids may enhance muscle recovery more effectively than when taken alone.
• Calcium Interactions: The presence of other minerals, such as magnesium or phosphorus, can influence the absorption and efficacy of dicalcium L-leucinate in biological systems .

Dicalcium L-leucinate shares similarities with several other compounds that also serve as sources of amino acids or minerals. Below is a comparison highlighting its uniqueness:

Uniqueness of Dicalcium L-Leucinate

Dicalcium L-leucinate stands out due to its dual role as both a source of essential amino acids (L-leucine) and calcium ions. This combination enhances its efficacy in promoting muscle health while also supporting bone density, making it particularly valuable in nutritional formulations for athletes and individuals requiring enhanced recovery support .